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  4. N-[2-(4-hydroxy-3-iodo-phenyl)ethyl]-5-[(1S,2S,5R)-7-oxo-3-thia-6,8-di azabicyclo[3.3.0]oct-2-yl]pen
N-[2-(4-hydroxy-3-iodo-phenyl)ethyl]-5-[(1S,2S,5R)-7-oxo-3-thia-6,8-di azabicyclo[3.3.0]oct-2-yl]pen N-[2-(4-hydroxy-3-iodo-phenyl)ethyl]-5-[(1S,2S,5R)-7-oxo-3-thia-6,8-di azabicyclo[3.3.0]oct-2-yl]pen
Brand Name: Vulcanchem
CAS No.: 112242-36-1
VCID: VC0056259
InChI: InChI=1S/C18H24IN3O3S/c19-12-9-11(5-6-14(12)23)7-8-20-16(24)4-2-1-3-15-17-13(10-26-15)21-18(25)22-17/h5-6,9,13,15,17,23H,1-4,7-8,10H2,(H,20,24)(H2,21,22,25)/t13-,15-,17-/m0/s1/i19-2
SMILES: C1C2C(C(S1)CCCCC(=O)NCCC3=CC(=C(C=C3)O)I)NC(=O)N2
Molecular Formula: C18H24IN3O3S
Molecular Weight: 487.4 g/mol

N-[2-(4-hydroxy-3-iodo-phenyl)ethyl]-5-[(1S,2S,5R)-7-oxo-3-thia-6,8-di azabicyclo[3.3.0]oct-2-yl]pen

CAS No.: 112242-36-1

Main Products

VCID: VC0056259

Molecular Formula: C18H24IN3O3S

Molecular Weight: 487.4 g/mol

N-[2-(4-hydroxy-3-iodo-phenyl)ethyl]-5-[(1S,2S,5R)-7-oxo-3-thia-6,8-di azabicyclo[3.3.0]oct-2-yl]pen - 112242-36-1

CAS No. 112242-36-1
Product Name N-[2-(4-hydroxy-3-iodo-phenyl)ethyl]-5-[(1S,2S,5R)-7-oxo-3-thia-6,8-di azabicyclo[3.3.0]oct-2-yl]pen
Molecular Formula C18H24IN3O3S
Molecular Weight 487.4 g/mol
IUPAC Name 5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-[2-(4-hydroxy-3-(125I)iodanylphenyl)ethyl]pentanamide
Standard InChI InChI=1S/C18H24IN3O3S/c19-12-9-11(5-6-14(12)23)7-8-20-16(24)4-2-1-3-15-17-13(10-26-15)21-18(25)22-17/h5-6,9,13,15,17,23H,1-4,7-8,10H2,(H,20,24)(H2,21,22,25)/t13-,15-,17-/m0/s1/i19-2
Standard InChIKey VUSGDMJLYUSDDM-LVCSBNNFSA-N
Isomeric SMILES C1[C@H]2[C@@H]([C@@H](S1)CCCCC(=O)NCCC3=CC(=C(C=C3)O)[125I])NC(=O)N2
SMILES C1C2C(C(S1)CCCCC(=O)NCCC3=CC(=C(C=C3)O)I)NC(=O)N2
Canonical SMILES C1C2C(C(S1)CCCCC(=O)NCCC3=CC(=C(C=C3)O)I)NC(=O)N2
Synonyms iotinylmonoiodotyramine
N-(4-hydroxy-3-iodophenylethyl)biotin amide
N-(beta-(4-hydroxy-3-iodophenyl)ethyl)biotinamide
N-HIPEBA
PubChem Compound 83904
Last Modified Nov 11 2021
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